Cas no 866013-18-5 (3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one)

3-(3,4-Dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one is a synthetic coumarin derivative featuring a sulfonyl substituent at the 3-position and a methoxy group at the 6-position. This compound is of interest in medicinal and organic chemistry due to its structural versatility, which allows for potential applications in drug development and biochemical research. The sulfonyl group enhances electrophilic reactivity, while the methoxy substitution influences electronic properties, making it a valuable intermediate for further functionalization. Its well-defined structure and stability under standard conditions facilitate precise synthetic modifications, supporting its use in the design of bioactive molecules or fluorescent probes.

3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one structure

866013-18-5 structure

Product Name:3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one

CAS No:866013-18-5

MF:C₁₈H₁₆O₅S

MW:344.381644248962

CID:6084154

PubChem ID:2134720

Update Time:2025-10-29

3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one
- 3-(3,4-dimethylphenyl)sulfonyl-6-methoxychromen-2-one
- SCHEMBL21032730
- AKOS001811669
- NCGC00323973-01
- F1601-0352
- 866013-18-5
- SR-01000097369
- 3-[(3,4-dimethylphenyl)sulfonyl]-6-methoxy-2H-chromen-2-one
- SR-01000097369-1
- 3-((3,4-dimethylphenyl)sulfonyl)-6-methoxy-2H-chromen-2-one
- AB01319241-02
- Inchi： 1S/C18H16O5S/c1-11-4-6-15(8-12(11)2)24(20,21)17-10-13-9-14(22-3)5-7-16(13)23-18(17)19/h4-10H,1-3H3
- InChI Key： VRZZAMCJWMONTA-UHFFFAOYSA-N
- SMILES： C1(=O)OC2=C(C=C(OC)C=C2)C=C1S(C1=CC=C(C)C(C)=C1)(=O)=O

Computed Properties

Exact Mass: 344.07184478g/mol
Monoisotopic Mass: 344.07184478g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 618
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 78Å²

3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1601-0352-2μmol	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1601-0352-5μmol	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1601-0352-10μmol	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1601-0352-20μmol	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1601-0352-1mg	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1601-0352-2mg	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1601-0352-3mg	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1601-0352-4mg	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1601-0352-5mg	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1601-0352-10mg	3-(3,4-dimethylbenzenesulfonyl)-6-methoxy-2H-chromen-2-one	866013-18-5	90%+	10mg	$79.0	2023-05-17